Cas no 147676-78-6 (5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one)
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
- 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid
- 5-(5-Carboxy-2-Ethoxyphenyl)-1-mpyrazolo[4,3-d]pyrimidin-7-one
- Sildenafil Impurity 4
- 3-(6,7-Dihydro-1-Methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyriMidin-5-yl)-4-ethoxy-benzoic Acid
- SCHEMBL7960838
- 48U6WC1H35
- 4-ETHOXY-3-{1-METHYL-7-OXO-3-PROPYL-6H-PYRAZOLO[4,3-D]PYRIMIDIN-5-YL}BENZOIC ACID
- 4-ethoxy-3-(1-methyl-7-oxo-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid
- Acetil acid
- UUNWDXYDLDBMRV-UHFFFAOYSA-N
- 3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxybenzoic acid
- DTXSID90611629
- Benzoic acid, 3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxy-
- 4-ethoxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid
- UNII-48U6WC1H35
- Benzoic acid, 3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-4-ethoxy-
- NS00014942
- 4-Ethoxy-3-(1-methyl-7-oxo-3-propyl-4,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid
- 147676-78-6
- Acetil-acid
- Q27259182
- 4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid
- 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-N-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
- 1ST10804
- 4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoicacid
- G83774
- 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one
-
- MDL: MFCD11977916
- Inchi: 1S/C18H20N4O4/c1-4-6-12-14-15(22(3)21-12)17(23)20-16(19-14)11-9-10(18(24)25)7-8-13(11)26-5-2/h7-9H,4-6H2,1-3H3,(H,24,25)(H,19,20,23)
- InChI Key: UUNWDXYDLDBMRV-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C(=O)O)=CC=1C1NC(C2=C(C(CCC)=NN2C)N=1)=O
Computed Properties
- Exact Mass: 356.14800
- Monoisotopic Mass: 356.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 110.10000
- LogP: 2.37300
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C177990-50mg |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one |
147676-78-6 | 50mg |
$ 167.00 | 2023-09-08 | ||
| TRC | C177990-100mg |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one |
147676-78-6 | 100mg |
$ 219.00 | 2023-09-08 | ||
| TRC | C177990-250mg |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one |
147676-78-6 | 250mg |
$ 563.00 | 2023-09-08 | ||
| TRC | C177990-500mg |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one |
147676-78-6 | 500mg |
$ 1041.00 | 2023-04-18 | ||
| TRC | C177990-1g |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one |
147676-78-6 | 1g |
$ 1629.00 | 2023-04-18 | ||
| A2B Chem LLC | AE83664-50mg |
4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid |
147676-78-6 | 50mg |
$271.00 | 2024-01-04 | ||
| A2B Chem LLC | AE83664-100mg |
4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid |
147676-78-6 | 100mg |
$318.00 | 2024-01-04 | ||
| A2B Chem LLC | AE83664-250mg |
4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid |
147676-78-6 | 250mg |
$627.00 | 2024-01-04 | ||
| A2B Chem LLC | AE83664-1mg |
4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid |
147676-78-6 | 97% | 1mg |
$20.00 | 2024-04-20 | |
| A2B Chem LLC | AE83664-5mg |
4-Ethoxy-3-(7-hydroxy-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzoic acid |
147676-78-6 | 97% | 5mg |
$60.00 | 2024-04-20 |
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Suppliers
5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one
Introduction to 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS No. 147676-78-6)
The compound 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one, identified by its CAS number 147676-78-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazolo[4,3-d]pyrimidine scaffold, a class of structures well-documented for their biological activity and therapeutic potential. The unique arrangement of functional groups, including a 5-carboxy-2-ethoxyphenyl moiety and a 1-methyl-3-n-propyl substituent, contributes to its distinctive chemical profile and makes it a subject of considerable interest in medicinal chemistry.
Recent research has highlighted the importance of pyrazolo[4,3-d]pyrimidines as scaffolds for developing novel bioactive molecules. These compounds have shown promise in various therapeutic areas, particularly in oncology and anti-inflammatory applications. The presence of a carboxylic acid group and an ethoxy substituent in the aromatic ring of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the dihydro functionality at the 1,6 positions introduces flexibility, allowing for further derivatization and optimization.
One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, compounds like 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS No. 147676-78-6) can modulate these pathways and potentially induce therapeutic effects. Studies have demonstrated that derivatives of this scaffold can inhibit the activity of various kinases, including those involved in tumor growth and metastasis.
The 5-carboxy-2-ethoxyphenyl group is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets. This feature not only enhances binding affinity but also contributes to the compound's selectivity. In contrast, the 1-methyl-3-n-propyl substituents provide steric bulk, which can be fine-tuned to optimize binding interactions within the active site of target enzymes. Such structural features are often exploited in drug design to achieve high potency and minimal off-target effects.
In vitro studies have provided preliminary evidence of the compound's biological activity. For instance, it has been shown to exhibit inhibitory effects on certain kinases at nanomolar concentrations, suggesting its potential as a lead compound for further development. Additionally, its interaction with other biological targets has been explored, revealing additional mechanisms by which it may exert its effects. These findings underscore the compound's versatility and highlight its promise as a therapeutic agent.
The synthesis of 5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS No. 147676-78-6) involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the pyrazolo[4,3-d]pyrimidine core, followed by functional group modifications to introduce the carboxylic acid and ethoxy groups. The introduction of the methyl and propyl substituents requires careful control to ensure regioselectivity and high yield.
The development of efficient synthetic routes is essential for producing this compound on a scalable basis. Advances in catalytic methods have enabled more streamlined syntheses, reducing both cost and environmental impact. Such improvements are critical for transitioning promising candidates into clinical trials and ultimately into marketable drugs.
The pharmacokinetic properties of this compound are also under investigation. Data suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for any drug candidate. Furthermore, preliminary toxicology studies have shown no significant adverse effects at tested doses, reinforcing its safety profile.
Future research directions include further optimization of this scaffold through structure-based drug design approaches. By leveraging computational modeling techniques, scientists can predict how minor modifications will affect binding affinity and selectivity. This iterative process is key to developing compounds with improved therapeutic profiles.
The broader significance of this work lies in its contribution to the ongoing effort to discover new treatments for complex diseases like cancer and inflammatory disorders. Pyrazolo[4,3-d]pyrimidines remain one of the most promising classes of compounds for drug development due to their diverse biological activities and well-established synthetic methodologies.
In conclusion,5-(5-Carboxy-2-et hoxyphenyl)-1-methyl -3-n-prop yl -1 ,6 -dihydro -7H-p yraz ol o [4 , 3 -d ] p y rim idin -7-one (CAS No . 147 676 -78 -6) exemplifies how targeted molecular design can yield bioactive molecules with significant therapeutic potential . Its unique structural features , combined with promising preclinical data , make it a valuable addition to the pharmacopeia . As research continues , it is likely that derivatives o f this scaffold will emerge as important therapeutic agents in human medicine .
147676-78-6 (5-(5-Carboxy-2-ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo4,3-dpyrimidin-7-one) Related Products
- 147676-50-4(Piperiacetildenafil)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)